Cas no 97105-01-6 (POLY(GLU, ALA, TYR) SODIUM SALT)

• Product Name: POLY(GLU, ALA, TYR) SODIUM SALT
• CAS No: 97105-01-6
• MF: C₁₇H₂₈N₃NaO₉
• MW: 441.408696174622
• MDL: MFCD00166676
• CID: 800791
• Update Time: 2025-04-23

POLY(GLU, ALA, TYR) SODIUM SALT Chemical and Physical Properties

Names and Identifiers

• POLY(GLU, ALA, TYR) SODIUM SALT
• POLY(GLU, ALA, TYR) 1:1:1 SODIUM MOL.*WT . 20,000-50
• POLY(GLU, ALA, TYR) 6:3:1 SODIUM MOL.*WT . 20,000-50

• MDL： MFCD00166676
• Inchi： 1S/C9H11NO3.C5H9NO4.C3H7NO2.Na.H/c10-8(9(12)13)5-6-1-3-7(11)4-2-6;6-3(5(9)10)1-2-4(7)8;1-2(4)3(5)6;;/h1-4,8,11H,5,10H2,(H,12,13);3H,1-2,6H2,(H,7,8)(H,9,10);2H,4H2,1H3,(H,5,6);;/t8-;3-;2-;;/m000../s1
• InChI Key： OULSNIQIOVNJNY-SWTFGQBXSA-N
• SMILES： [C@H](N)(C)C(=O)O.C(C1C=CC(O)=CC=1)[C@H](N)C(=O)O.[C@@H](N)(C(=O)O)CCC(=O)O.[NaH]

POLY(GLU, ALA, TYR) SODIUM SALT Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on POLY(GLU, ALA, TYR) SODIUM SALT

Professional Introduction to POLY(GLU, ALA, TYR) SODIUM SALT and CAS No. 97105-01-6

POLY(GLU, ALA, TYR) SODIUM SALT, chemically designated as the sodium salt of a polymeric compound composed of glutamic acid, alanine, and tyrosine residues, is a specialized biomaterial with significant applications in the field of biomedical research and therapeutic development. This compound, identified by the CAS number 97105-01-6, has garnered attention due to its unique structural and functional properties, which make it a valuable asset in various scientific and medical contexts.

The molecular architecture of POLY(GLU, ALA, TYR) SODIUM SALT is characterized by its repetitive sequence of glutamic acid (GLU), alanine (ALA), and tyrosine (TYR) units. This specific arrangement contributes to its exceptional biocompatibility and stability, making it an ideal candidate for use in drug delivery systems, tissue engineering, and as a scaffold for cell culture applications. The presence of these amino acids also endows the polymer with the ability to interact with biological molecules, facilitating its role in modulating cellular processes.

Recent advancements in biomedical research have highlighted the potential of POLY(GLU, ALA, TYR) SODIUM SALT in enhancing the efficacy of therapeutic agents. Studies have demonstrated that this polymer can significantly improve the bioavailability and targeted delivery of drugs by forming stable complexes with hydrophobic molecules. This property is particularly relevant in the context of oncology, where efficient drug delivery systems are crucial for treating cancerous tumors. The polymer's ability to accumulate in tumor tissues while minimizing systemic toxicity makes it a promising candidate for developing next-generation anticancer therapies.

In addition to its role in drug delivery, POLY(GLU, ALA, TYR) SODIUM SALT has been explored for its potential in regenerative medicine. Its biocompatible nature and ability to support cell adhesion and proliferation make it an excellent candidate for creating artificial extracellular matrices. Researchers have utilized this polymer to develop three-dimensional scaffolds that mimic the natural extracellular environment, promoting the growth and differentiation of various cell types. These scaffolds have shown promise in tissue engineering applications, such as skin regeneration and bone tissue reconstruction.

The versatility of POLY(GLU, ALA, TYR) SODIUM SALT extends to its application in diagnostic imaging. Functionalized derivatives of this polymer can be used as contrast agents in magnetic resonance imaging (MRI) and other imaging modalities. By incorporating paramagnetic ions or fluorophores into the polymer chain, researchers can enhance the contrast resolution of images, enabling more accurate detection and characterization of biological tissues. This capability is particularly valuable in neuroimaging studies, where precise visualization of neural structures is essential for understanding neurological disorders.

The synthesis and characterization of POLY(GLU, ALA, TYR) SODIUM SALT have been subjects of extensive research due to its complex molecular structure. Advanced polymerization techniques such as atom transfer radical polymerization (ATRP) have been employed to achieve precise control over the molecular weight and composition of the polymer. These techniques ensure that the resulting material possesses consistent properties suitable for various applications. Additionally, spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been utilized to confirm the structural integrity of the polymer.

The safety profile of POLY(GLU, ALA, TYR) SODIUM SALT has been thoroughly evaluated through preclinical studies conducted on animal models. These studies have demonstrated that the polymer exhibits low immunogenicity and minimal adverse effects when exposed to biological systems. Furthermore, its biodegradability ensures that any residual material can be safely metabolized by living organisms without causing long-term toxicity. These findings underscore the potential of this compound as a safe and effective biomaterial for clinical applications.

The future prospects of POLY(GLU, ALA, TYR) SODIUM SALT are vast and multifaceted. Ongoing research aims to expand its applications into new areas such as gene therapy and vaccine development. By modifying its chemical properties or conjugating it with therapeutic agents, scientists hope to develop novel treatments for genetic disorders and infectious diseases. The compound's ability to interact with biological molecules makes it a versatile platform for developing innovative biomedical solutions.

In conclusion, POLY(GLU, ALA, TYR) SODIUM SALT, identified by CAS number 97105-01-6, is a remarkable biomaterial with diverse applications in biomedical research and therapeutic development. Its unique structural properties enable it to function effectively as a drug delivery system、tissue engineering scaffold、diagnostic imaging agent，and more. With continued advancements in synthetic chemistry and biomedical engineering，the potential uses for this compound are likely to expand even further，offering new hope for treating complex diseases and improving patient outcomes.